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Compound of Interest

Compound Name:
2-Cyano-5-methoxybenzene-1-

sulfonyl chloride

Cat. No.: B1465931 Get Quote

Technical Support Center: 2-Cyano-5-
methoxybenzene-1-sulfonyl chloride
Welcome to the technical support center for 2-Cyano-5-methoxybenzene-1-sulfonyl
chloride. This guide is intended for researchers, scientists, and drug development

professionals who are utilizing this versatile reagent in their synthetic endeavors. Here, you will

find in-depth troubleshooting guides and frequently asked questions (FAQs) designed to

address common challenges and side reactions encountered during its use. Our aim is to

provide not just solutions, but also the underlying scientific principles to empower you to

optimize your experimental outcomes.

Introduction to 2-Cyano-5-methoxybenzene-1-
sulfonyl chloride
2-Cyano-5-methoxybenzene-1-sulfonyl chloride (CAS 1261573-04-9) is a highly reactive

building block frequently employed in the synthesis of sulfonamides and sulfonate esters,

which are key functional groups in many pharmaceutical agents.[1] Its chemical structure,

featuring a potent sulfonyl chloride moiety, an electron-withdrawing cyano group ortho to the

sulfonyl chloride, and an electron-donating methoxy group, imparts a unique reactivity profile

that, while advantageous, can also lead to specific side reactions.[1] This guide will help you

navigate these challenges.
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Core Characteristics and Handling
Property Value Source

Molecular Formula C₈H₆ClNO₃S [1]

Molecular Weight 231.66 g/mol [1]

Appearance Solid [2]

Storage Conditions
2-8°C under an inert

atmosphere
[1]

Hazard Note: 2-Cyano-5-methoxybenzene-1-sulfonyl chloride is classified as a hazardous

substance (UN 3261, Class 8) and should be handled with appropriate personal protective

equipment (PPE) in a well-ventilated fume hood.[1] It is corrosive and can cause severe skin

burns and eye damage.

Troubleshooting Guide & FAQs
FAQ 1: My reaction is sluggish or incomplete. What are
the likely causes and how can I improve the
conversion?
Common Causes:

Low Nucleophilicity of the Amine/Alcohol: Sterically hindered or electron-deficient amines

and alcohols will react more slowly with the sulfonyl chloride.

Inadequate Base: The choice and amount of base are critical for neutralizing the HCl

generated during the reaction and for activating the nucleophile.

Poor Reagent Quality: 2-Cyano-5-methoxybenzene-1-sulfonyl chloride is highly sensitive

to moisture. Hydrolysis of the sulfonyl chloride to the corresponding sulfonic acid will reduce

the amount of active reagent available for your reaction.

Troubleshooting Steps:
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Assess Nucleophile Reactivity: For weakly nucleophilic amines or alcohols, consider using a

stronger base or a higher reaction temperature. However, be mindful that higher

temperatures can promote side reactions.

Optimize the Base:

Pyridine: Often used as both a base and a solvent, it can effectively catalyze the reaction.

Triethylamine (TEA): A stronger, non-nucleophilic base that can be effective. Use at least

one equivalent to scavenge the HCl produced. For salt forms of amines (e.g.,

hydrochlorides), an additional equivalent of base is required.

DMAP (4-Dimethylaminopyridine): A highly effective nucleophilic catalyst, often used in

small, catalytic amounts (1-10 mol%) in conjunction with a stoichiometric amount of a non-

nucleophilic base like TEA.

Ensure Anhydrous Conditions:

Thoroughly dry all glassware in an oven before use.

Use anhydrous solvents.

Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Use a fresh bottle of 2-Cyano-5-methoxybenzene-1-sulfonyl chloride or ensure the

existing stock has been properly stored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [common side reactions with 2-Cyano-5-
methoxybenzene-1-sulfonyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1465931#common-side-reactions-with-2-cyano-5-
methoxybenzene-1-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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